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Compound of Interest

Compound Name:
3-(4-Methoxyphenyl)-2-

methylpropan-1-ol

CAS No.: 64506-21-4

Cat. No.: B1369411 Get Quote

A Note to the Researcher: While the query specified "Canthoxal alcohol," the widely recognized

chemical compound known as Canthoxal is, in fact, an aldehyde: 3-(4-methoxyphenyl)-2-

methylpropanal. This guide will focus on the structure, properties, and applications of this

aldehyde, which is a significant component in the fragrance and flavor industries.

Introduction to Canthoxal
Canthoxal, also known under synonyms such as anisyl propanal and Fennaldehyde, is an

aromatic aldehyde valued for its unique olfactory profile.[1][2] It imparts a soft, sweet, and

anisic character with herbal and fruity undertones, making it a versatile ingredient in perfumery.

[1][3][4] Chemically, it is classified as 3-(4-methoxyphenyl)-2-methylpropanal.[2][3] This guide

provides a comprehensive overview of its chemical structure, molecular weight,

physicochemical properties, synthesis, and applications for researchers, scientists, and

professionals in drug development and chemical industries.

Chemical Structure and Molecular Properties
The chemical identity of Canthoxal is defined by its molecular structure, which features a p-

methoxyphenyl group attached to a methyl-substituted propanal chain.[2] This structure is

responsible for its characteristic scent and chemical reactivity.
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Molecular Structure
The structure of Canthoxal consists of a benzene ring substituted with a methoxy group at the

para (4) position. This anisole moiety is connected to a propanal chain at the third carbon, with

a methyl group at the second carbon.

Caption: Chemical structure of Canthoxal (3-(4-methoxyphenyl)-2-methylpropanal).

Molecular Formula and Weight
The molecular formula of Canthoxal is C₁₁H₁₄O₂.[1][2][3][5][6][7] Based on this composition,

the molecular weight is approximately 178.23 g/mol .[5][6][7][8]

Property Value Source

Molecular Formula C₁₁H₁₄O₂ [1][2][3][5][6][7]

Molecular Weight ~178.23 g/mol [5][6][7][8]

CAS Number 5462-06-6 [2][3][4]

Appearance Colorless to pale yellow liquid [1][2]

Odor Profile
Sweet, anisic, herbal, with

fruity and watery notes
[1][3][4]

Physicochemical Properties
The physical and chemical properties of Canthoxal are crucial for its application and handling.

Property Value Source

Boiling Point ~260 °C; 108 °C [1][5][6]

Flash Point ~100 °C; 94 °C [1][6]

Solubility Soluble in alcohols and oils [1]

Vapor Pressure 0.002269 mm Hg @ 23 °C [3]

Log P 2.0 [3]
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Synthesis of Canthoxal
The synthesis of Canthoxal is typically achieved through a condensation reaction followed by

hydrogenation.[6]

Anisic Aldehyde

Condensation Reaction

Propanal

Intermediate Product Hydrogenation Canthoxal

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Canthoxal.

The process begins with the condensation of anisic aldehyde with propanal.[6] This is followed

by the hydrogenation of the resulting intermediate to yield Canthoxal.[6] This synthetic route

allows for the controlled production of Canthoxal for its various applications.

Applications
The primary application of Canthoxal is in the fragrance and perfumery industry.[1]

Fragrance and Perfumery
Canthoxal is utilized as a heart note enhancer in floral accords such as lilac, mimosa, and

hawthorn.[1] Its unique scent profile adds softness and herbaceous depth to fragrance

compositions.[1] It is also employed in modern anisic themes and fruity-green blends to provide

raspberry or pear facets.[1] Due to its stability, it is suitable for a variety of formulations,

including those containing alcohol.[1]

Personal Care and Home Fragrance
Its stability makes it a valuable ingredient in soaps, shampoos, body sprays, and deodorants.

[1] In home fragrance applications like candles and room sprays, it contributes a soft herbal-

anise heart note.[1]
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Industrial Uses
As an aldehyde, Canthoxal can serve as an intermediate in the synthesis of other aroma

molecules.[1] Its stability in complex systems where other aldehydes might degrade is a

significant advantage.[1]

Safety and Handling
For detailed safety and handling information, it is recommended to consult the Material Safety

Data Sheet (MSDS). General guidelines include storing in a cool, dry, well-ventilated area and

using appropriate personal protective equipment when handling.[1] Commercial grades may

contain tocopherol as a stabilizer.[1]

Conclusion
Canthoxal, or 3-(4-methoxyphenyl)-2-methylpropanal, is a significant aroma chemical with a

well-defined structure and a versatile olfactory profile. Its synthesis is a well-established

process, and its stability allows for broad application in the fragrance, personal care, and home

fragrance industries. While the initial query mentioned "Canthoxal alcohol," the available

scientific literature and commercial information point exclusively to the aldehyde form. Further

research into its potential applications, particularly in spheres beyond fragrance, could be a

subject of future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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